Ar-r 17779 hydrochloride
Ar-r 17779 hydrochloride
Potent, selective α7 nAChR agonist (EC50 = 420 nM). Shows excitatory central effects in vivo. Blood-brain barrier permeable.
Selective agonist of α7 nAChRs (Ki values are 190 and 16000 nM for rat α7 and α4β2 receptors respectively). CNS penetrant after systemic administration.
Selective agonist of α7 nAChRs (Ki values are 190 and 16000 nM for rat α7 and α4β2 receptors respectively). CNS penetrant after systemic administration.
Brand Name:
Vulcanchem
CAS No.:
178419-42-6
VCID:
VC0004789
InChI:
InChI=1S/C9H14N2O2.ClH/c12-8-10-5-9(13-8)6-11-3-1-7(9)2-4-11;/h7H,1-6H2,(H,10,12);1H/t9-;/m0./s1
SMILES:
C1CN2CCC1C3(C2)CNC(=O)O3.Cl
Molecular Formula:
C9H15ClN2O2
Molecular Weight:
218.68 g/mol
Ar-r 17779 hydrochloride
CAS No.: 178419-42-6
Cat. No.: VC0004789
Molecular Formula: C9H15ClN2O2
Molecular Weight: 218.68 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent, selective α7 nAChR agonist (EC50 = 420 nM). Shows excitatory central effects in vivo. Blood-brain barrier permeable. Selective agonist of α7 nAChRs (Ki values are 190 and 16000 nM for rat α7 and α4β2 receptors respectively). CNS penetrant after systemic administration. |
|---|---|
| CAS No. | 178419-42-6 |
| Molecular Formula | C9H15ClN2O2 |
| Molecular Weight | 218.68 g/mol |
| IUPAC Name | (5S)-spiro[1,3-oxazolidine-5,3'-1-azabicyclo[2.2.2]octane]-2-one;hydrochloride |
| Standard InChI | InChI=1S/C9H14N2O2.ClH/c12-8-10-5-9(13-8)6-11-3-1-7(9)2-4-11;/h7H,1-6H2,(H,10,12);1H/t9-;/m0./s1 |
| Standard InChI Key | XGLBLUBBDSJBIU-FVGYRXGTSA-N |
| Isomeric SMILES | C1CN2CCC1[C@@]3(C2)CNC(=O)O3.Cl |
| SMILES | C1CN2CCC1C3(C2)CNC(=O)O3.Cl |
| Canonical SMILES | C1CN2CCC1C3(C2)CNC(=O)O3.Cl |
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